Cas no 2120341-39-9 (Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate)

• Product Name: Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate
• CAS No: 2120341-39-9
• MF: C₁₃H₁₉NO₂
• MW: 221.2955
• MDL: MFCD32661383
• CID: 4741069
• Update Time: 2025-06-14

Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
• Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate

• MDL： MFCD32661383
• Inchi： 1S/C13H19NO2/c1-4-16-12(15)11-7-9-8-13(2,3)6-5-10(9)14-11/h7,14H,4-6,8H2,1-3H3
• InChI Key： CYXHMRDSXPSDMW-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1=C([H])C2=C(C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C2([H])[H])N1[H])=O

Computed Properties

• Exact Mass: 221.141579g/mol
• Monoisotopic Mass: 221.141579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• Molecular Weight: 221.29g/mol
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate

Comprehensive Overview of Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate (CAS No. 2120341-39-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate (CAS No. 2120341-39-9) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its tetrahydroindole core and ester functional group, serves as a critical building block in synthetic chemistry. Researchers and manufacturers alike are increasingly exploring its potential in drug discovery, agrochemicals, and material science, aligning with the growing demand for high-performance intermediates.

The molecular structure of Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate features a 5,5-dimethyl substitution on the tetrahydroindole ring, which enhances its stability and reactivity in various synthetic pathways. This attribute makes it a preferred choice for designing heterocyclic compounds, a topic frequently searched in academic and industrial forums. Recent trends in green chemistry have also spotlighted such intermediates due to their potential for sustainable synthesis, addressing environmental concerns raised by regulatory bodies and consumers.

One of the most searched questions in AI-driven platforms revolves around the "synthetic routes for Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate." The compound is typically synthesized via cyclization reactions involving hydrazine derivatives or Michael additions, followed by esterification. Its carboxylate moiety allows for further functionalization, enabling the creation of customized pharmacophores—a key focus area in modern medicinal chemistry. This adaptability aligns with the industry's shift toward tailored molecular designs for targeted therapies.

Beyond pharmaceuticals, Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate finds applications in agrochemical research, particularly in developing crop protection agents. Its indole scaffold mimics natural alkaloids, offering bioactivity against pests while minimizing ecological impact—a priority for sustainable agriculture. Searches for "eco-friendly agrochemical intermediates" have surged, reflecting global interest in balancing productivity and environmental stewardship.

From a commercial perspective, the demand for CAS No. 2120341-39-9 is driven by its role in high-value chemical synthesis. Suppliers emphasize high-purity grades (>98%) to meet stringent industry standards, a detail often queried in procurement databases. Analytical techniques like HPLC and NMR are routinely employed for quality verification, ensuring compliance with Good Manufacturing Practices (GMP)—a recurring theme in regulatory discussions.

In conclusion, Ethyl 5,5-dimethyl-1,4,6,7-tetrahydroindole-2-carboxylate exemplifies the intersection of innovation and practicality in specialty chemicals. Its multifaceted applications—from drug development to green agrochemicals—resonate with current scientific and industrial priorities. As research continues to uncover new derivatives and methodologies, this compound is poised to remain a keystone intermediate in 21st-century chemistry.